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Introduction

Edifoligide is a double-stranded oligodeoxynucleotide that acts as a transcription factor decoy.
[1] It was developed to prevent vein graft failure following bypass surgery by inhibiting
neointimal hyperplasia, a key pathological process in graft stenosis and occlusion.[2][3] This
document provides a detailed overview of the initial proof-of-concept studies for Edifoligide,
focusing on the pivotal Phase lll clinical trials: PREVENT Il and PREVENT IV.

Mechanism of Action

Edifoligide is designed to competitively inhibit the E2F family of transcription factors.[1] These
transcription factors are critical regulators of the cell cycle and are involved in the proliferation
of smooth muscle cells, a hallmark of neointimal hyperplasia.[4] By binding to E2F, Edifoligide
prevents the transcription of genes necessary for cell cycle progression, thereby aiming to
reduce the excessive cell growth that leads to the narrowing of vein grafts.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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